Cas no 1197372-69-2 (2-methoxy-4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid)

• Product Name: 2-methoxy-4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid
• CAS No: 1197372-69-2
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 2112928
• Update Time: 2023-11-19

2-methoxy-4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(5-methyl-1,2,4-oxadiazol-3-yl)Benzoic acid
• CID 121224112
• Benzoic acid, 2-methoxy-4-(5-methyl-1,2,4-oxadiazol-3-yl)-
• 2-methoxy-4-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid

• Inchi： 1S/C11H10N2O4/c1-6-12-10(13-17-6)7-3-4-8(11(14)15)9(5-7)16-2/h3-5H,1-2H3,(H,14,15)
• InChI Key： VBUSXAGDPKWPMM-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=C(C2=NOC(C)=N2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Topological Polar Surface Area: 85.4

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 433.2±55.0 °C(Predicted)
• pka: 3.27±0.10(Predicted)